Cas no 63319-59-5 (7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one)
7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID80513340
- 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one
- Bicyclo[3.2.0]hept-3-en-6-one, 7,7-dichloro-
- 63319-59-5
- 7,7-Dichloro[3.2.0]hept-2-en-6-one
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- Inchi: 1S/C7H6Cl2O/c8-7(9)5-3-1-2-4(5)6(7)10/h1-2,4-5H,3H2
- InChI Key: XVWQLXKSVCMLBE-UHFFFAOYSA-N
- SMILES: ClC1(C(C2C=CCC21)=O)Cl
Computed Properties
- Exact Mass: 175.9795702Da
- Monoisotopic Mass: 175.9795702Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378386-1.0g |
7,7-dichlorobicyclo[3.2.0]hept-3-en-6-one |
63319-59-5 | 1.0g |
$0.0 | 2023-03-02 |
7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one
Exploring 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one (CAS No. 63319-59-5): Properties, Applications, and Innovations
The compound 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one (CAS No. 63319-59-5) is a unique bicyclic organic molecule that has garnered significant attention in synthetic chemistry and material science. Its distinctive structure, featuring a bicyclo[3.2.0]heptene core with two chlorine atoms at the 7-position, makes it a valuable intermediate for designing complex molecular architectures. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for sustainable and efficient chemical solutions.
One of the most intriguing aspects of 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one is its reactivity profile. The presence of the dichloro moiety and the enone functionality allows for diverse chemical transformations, including nucleophilic substitutions, cycloadditions, and reductions. This versatility has led to its use in the synthesis of bioactive compounds, where precision and selectivity are paramount. Recent studies highlight its role in creating novel heterocyclic compounds, a class of molecules frequently sought after in drug discovery and development.
In the context of sustainability, 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one has emerged as a candidate for green chemistry applications. With the global push toward reducing environmental impact, chemists are investigating its potential in catalytic processes and solvent-free reactions. For instance, its incorporation into biodegradable polymers or renewable energy materials aligns with the United Nations' Sustainable Development Goals (SDGs). This focus on eco-friendly applications resonates with users searching for terms like "sustainable chemical intermediates" or "green synthesis of bicyclic compounds."
The compound's physical and chemical properties further underscore its utility. With a molecular formula of C7H6Cl2O, 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one exhibits moderate solubility in organic solvents, making it suitable for various reaction conditions. Its melting point and stability data are critical for industrial applications, particularly in high-throughput screening and process optimization. These characteristics are often queried by professionals in databases like SciFinder or Reaxys, reflecting the demand for reliable technical data.
Another area of interest is the compound's role in computational chemistry and molecular modeling. As artificial intelligence (AI) and machine learning (ML) revolutionize drug design, researchers are leveraging the structural features of 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one to predict reactivity and optimize synthetic pathways. Searches for "AI in organic synthesis" or "predictive modeling for bicyclic compounds" have surged, highlighting the intersection of technology and traditional chemistry.
From a commercial perspective, the availability and scalability of 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one are key considerations. Suppliers and manufacturers are increasingly listing it in catalogs under synonyms like "dichlorobicycloheptenone" or "CAS 63319-59-5" to cater to diverse search queries. Quality control measures, such as HPLC purity and spectroscopic validation, are frequently discussed in forums and technical sheets, addressing the needs of quality-conscious buyers.
In conclusion, 7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one (CAS No. 63319-59-5) represents a fascinating intersection of chemistry, innovation, and sustainability. Its applications span multiple industries, from pharmaceuticals to green materials, while its structural complexity continues to inspire academic and industrial research. As the scientific community embraces digital tools and eco-conscious practices, this compound is poised to remain a topic of relevance and exploration.
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